Cas no 1804420-35-6 (2,3-Dibromo-6-(trifluoromethyl)aniline)

• Product Name: 2,3-Dibromo-6-(trifluoromethyl)aniline
• CAS No: 1804420-35-6
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4793055
• Update Time: 2025-11-02

2,3-Dibromo-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-6-(trifluoromethyl)aniline

• Inchi： 1S/C7H4Br2F3N/c8-4-2-1-3(7(10,11)12)6(13)5(4)9/h1-2H,13H2
• InChI Key： BGPBUXNDUZPUBU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 2,3-Dibromo-6-(trifluoromethyl)aniline

Comprehensive Guide to 2,3-Dibromo-6-(trifluoromethyl)aniline (CAS No. 1804420-35-6): Properties, Applications, and Market Insights

2,3-Dibromo-6-(trifluoromethyl)aniline (CAS No. 1804420-35-6) is a specialized halogenated aniline derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique bromo- and trifluoromethyl-substituted aromatic ring, offers a versatile platform for the development of novel chemical entities. Below, we delve into its chemical properties, industrial applications, and emerging trends in research and development.

The molecular structure of 2,3-Dibromo-6-(trifluoromethyl)aniline features two bromine atoms at the 2- and 3-positions and a trifluoromethyl group at the 6-position of the aniline ring. This arrangement imparts distinct electronic and steric effects, making it a valuable building block for cross-coupling reactions and catalysis. Researchers have explored its utility in synthesizing fluorinated pharmaceuticals, where the trifluoromethyl group enhances metabolic stability and bioavailability.

In the agrochemical sector, 2,3-Dibromo-6-(trifluoromethyl)aniline serves as a precursor for herbicides and pesticides. The incorporation of halogen atoms and the trifluoromethyl moiety often improves the efficacy of these compounds against resistant pests. Recent studies highlight its role in developing next-generation crop protection agents, aligning with the global push for sustainable agriculture.

The material science community has also investigated 2,3-Dibromo-6-(trifluoromethyl)aniline for its potential in designing advanced polymers and liquid crystals. The compound’s ability to modify electrical properties and thermal stability makes it a candidate for high-performance coatings and electronic materials. Innovations in fluorinated polymers continue to drive demand for such intermediates.

Market trends indicate a growing interest in halogenated anilines, particularly those with trifluoromethyl groups, due to their expanding applications in life sciences and specialty chemicals. The compound’s CAS No. 1804420-35-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet rising demand.

From an environmental perspective, the use of 2,3-Dibromo-6-(trifluoromethyl)aniline aligns with the principles of green chemistry when handled responsibly. Researchers emphasize optimizing synthetic routes to minimize waste and energy consumption, a trend resonating with ESG (Environmental, Social, and Governance) goals in the chemical industry.

In summary, 2,3-Dibromo-6-(trifluoromethyl)aniline (CAS No. 1804420-35-6) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and compatibility with modern synthetic methodologies ensure its continued relevance in cutting-edge research. For those seeking reliable suppliers or technical data, verifying the CAS number and purity specifications is critical to ensuring optimal performance in downstream applications.